N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide

• IUPAC Name: N-[3-(2,6-dimethylmorpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C20H22N2O3/c1-14-12-22(13-15(2)25-14)20(24)17-9-6-10-18(11-17)21-19(23)16-7-4-3-5-8-16/h3-11,14-15H,12-13H2,1-2H3,(H,21,23)
• InChI Key: JVFQXNLBHOEOEO-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide is a chemical compound with the molecular formula C19H22N2O3. This compound is characterized by the presence of a morpholine ring substituted with two methyl groups at positions 2 and 6, a benzamide group, and a phenyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide typically involves the reaction of 2,6-dimethylmorpholine with 3-isocyanatobenzoyl chloride. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran under an inert atmosphere to prevent moisture from interfering with the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete. The product is then purified using column chromatography or recrystallization techniques .

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency of the synthesis process, and advanced purification techniques such as high-performance liquid chromatography (HPLC) are employed to obtain the final product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the morpholine ring or the benzamide group is substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in tetrahydrofuran.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like triethylamine.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogen atoms added to the original structure.

Substitution: Substituted products with new functional groups replacing the original ones.

Scientific Research Applications

N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound binds to these targets, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

2,6-Dimethylmorpholine: A related compound with a similar morpholine ring structure but lacking the benzamide and phenyl groups.

N-(4-morpholinyl)benzamide: Another similar compound with a morpholine ring and benzamide group but without the dimethyl substitutions.

Uniqueness

N-{3-[(2,6-dimethylmorpholin-4-yl)carbonyl]phenyl}benzamide is unique due to the presence of both the dimethyl-substituted morpholine ring and the benzamide group, which confer distinct chemical properties and reactivity. This combination of functional groups makes it a valuable compound for various scientific research applications .